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Compound of Interest

Ethylene glycol monohexadecy!
Compound Name:
ether

cat. No.: B7797859

Introduction

Ethylene glycol monohexadecyl ether, a non-ionic surfactant, is a valuable tool in various
scientific disciplines, particularly in biochemistry and drug development. Its amphipathic nature,
characterized by a hydrophilic ethylene glycol head and a hydrophobic hexadecyl tail, allows it
to interact with both agueous and lipid environments. This property makes it an effective agent
for solubilizing membrane proteins, formulating drug delivery systems, and in the synthesis of
various organic compounds. This technical guide provides an in-depth overview of ethylene
glycol monohexadecyl ether, including its chemical identifiers, physicochemical properties,
experimental protocols for its synthesis and application, and visual representations of relevant
chemical and experimental workflows.

Chemical Identifiers and Synonyms

The primary identifier for ethylene glycol monohexadecyl ether is its CAS (Chemical
Abstracts Service) registry number. It is also known by several synonyms in scientific literature
and commercial products.
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Identifier Value

CAS Number 2136-71-2[1][2][3]

2-Hexadecoxyethanol, Hexadecyl
ethyleneglycol monoether, Ethanol, 2-
(hexadecyloxy)-, Ceteth-1, 1-(2-

Synonyms
Hydroxyethoxy)hexadecane, ETHYLENE
GLYCOL CETYL ETHER, Hexadecylglycol, 2-
(Hexadecyloxy)ethan-1-ol, C16E1[2][3]

Molecular Formula C1sH3s802[1]

Molecular Weight 286.49 g/mol [1]

Physicochemical Properties

The physical and chemical properties of ethylene glycol monohexadecyl ether are critical for
its application in various experimental settings. These properties influence its behavior in
solution, its effectiveness as a surfactant, and its interaction with biological molecules.

Property Value

Appearance White to off-white solid

Melting Point 42-43 °C

Boiling Point 151 °C at 1.0 Torr

Density (Predicted) 0.869 £ 0.06 g/cm3

Solubility Slightly soluble in Chloroform and Methanol
pKa (Predicted) 14.42 +0.10

Note: Some of the presented data are predicted values and should be used as an estimate.

Experimental Protocols

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://gold-chemistry.org/CHM254_html/pdfs/williamsonethersyn.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10034499/
https://www.thermofisher.com/jp/ja/home/life-science/protein-biology/protein-purification-isolation/cell-lysis-fractionation/membrane-protein-extraction-isolation.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC10034499/
https://www.thermofisher.com/jp/ja/home/life-science/protein-biology/protein-purification-isolation/cell-lysis-fractionation/membrane-protein-extraction-isolation.html
https://gold-chemistry.org/CHM254_html/pdfs/williamsonethersyn.pdf
https://gold-chemistry.org/CHM254_html/pdfs/williamsonethersyn.pdf
https://www.benchchem.com/product/b7797859?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7797859?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Synthesis of Ethylene Glycol Monohexadecyl Ether via
Williamson Ether Synthesis

The Williamson ether synthesis is a widely used and versatile method for the preparation of
ethers. This protocol describes a general procedure for the synthesis of ethylene glycol
monohexadecyl ether from 1-bromohexadecane and ethylene glycol.

Materials:

1-Bromohexadecane

o Ethylene glycol

e Sodium hydride (NaH)

e Anhydrous tetrahydrofuran (THF)

e Saturated sodium chloride solution

e Dichloromethane

e Anhydrous magnesium sulfate

« Rotary evaporator

e Magnetic stirrer and stir bar

o Reflux condenser

e Separatory funnel

o Glassware for reaction and purification

Procedure:

o Alkoxide Formation: In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or
argon), add a molar excess of ethylene glycol to a suspension of sodium hydride in
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anhydrous THF. Stir the mixture at room temperature until the evolution of hydrogen gas
ceases, indicating the formation of the sodium salt of ethylene glycol.

Etherification: To the freshly prepared alkoxide solution, add 1-bromohexadecane dropwise
at room temperature.

Reflux: After the addition is complete, heat the reaction mixture to reflux and maintain it for
several hours until the reaction is complete (monitoring by thin-layer chromatography is
recommended).

Work-up: Cool the reaction mixture to room temperature and quench it by carefully adding a
saturated sodium chloride solution.

Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with
dichloromethane (3x).

Drying and Concentration: Combine the organic extracts and dry them over anhydrous
magnesium sulfate. Filter the drying agent and concentrate the filtrate using a rotary
evaporator to obtain the crude product.

Purification: Purify the crude product by column chromatography on silica gel using an
appropriate eluent system (e.g., a gradient of hexane and ethyl acetate) to yield pure
ethylene glycol monohexadecyl ether.
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Reactants

Ethylene Glycol

Sodium Hydride (Base) mmm.

Process Products

Ethylene Glycol
) Monohexadecyl Ether
1-Bromohexadecane > Sodium Bromide

Sodium Ethylene Glycolate

1. Alkoxide Formation
(in THF)

2. Nucleophilic Attack (SN2) 3. Work-up & Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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